2-amino-N-(5-chloro-2-methylphenyl)-3-(3-methoxybenzoyl)indolizine-1-carboxamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
The compound of interest, 2-amino-N-(5-chloro-2-methylphenyl)-3-(3-methoxybenzoyl)indolizine-1-carboxamide, is a synthetic molecule that appears to be designed for biological activity, potentially as an antitumor agent. While the provided papers do not directly discuss this compound, they do provide insight into similar compounds with antitumor activities. For instance, compounds with a similar indazole carboxamide framework have been synthesized and shown to inhibit the proliferation of cancer cell lines such as A549 and BGC-823 .
Synthesis Analysis
The synthesis of related compounds involves a multi-step process starting with amination of 2,6-difluorobenzonitrile followed by cyclization with hydrazine hydrate to form the indazole core . The final step is a condensation reaction to introduce the carboxamide functionality. Although the exact synthesis of the compound is not detailed, it likely follows a similar synthetic route with appropriate modifications to introduce the chloro, methyl, and methoxybenzoyl substituents.
Molecular Structure Analysis
The molecular structure of related compounds has been determined through crystallography, which provides detailed information about the arrangement of atoms within the molecule . This information is crucial for understanding the interaction of the compound with biological targets. The structure of the compound would likely reveal a planar indolizine core with substituents that could affect its binding affinity and specificity.
Chemical Reactions Analysis
Physical and Chemical Properties Analysis
The physical and chemical properties of such compounds are typically characterized to understand their stability, solubility, and suitability for use as drugs. The provided papers do not offer specific data on the physical and chemical properties of the compound , but similar compounds have been synthesized and studied for their antitumor properties, suggesting a degree of stability and bioactivity .
Scientific Research Applications
Synthesis and Characterization
Researchers have been focusing on synthesizing and characterizing novel derivatives that are structurally related to 2-amino-N-(5-chloro-2-methylphenyl)-3-(3-methoxybenzoyl)indolizine-1-carboxamide. For instance, the synthesis of 5-aminopyrazole and pyrazolo[1,5-a]pyrimidine derivatives involved reactions with various reagents, showcasing a method to create compounds with potential for further biological evaluation (Hassan, Hafez, & Osman, 2014). Similarly, the synthesis of novel indole-benzimidazole derivatives provides insights into methods of creating complex structures that could serve as scaffolds for further pharmaceutical development (Wang et al., 2016).
Photoluminescent Properties
Investigations into the photoluminescent properties of related compounds, such as 6-amino-8-cyanobenzo[1,2-b]indolizines, have revealed unusual pH-dependent optical behaviors. These studies highlight the potential of such compounds in developing new photoluminescent materials for various applications (Outlaw, Zhou, Bragg, & Townsend, 2016).
Biological Activities
The exploration of biological activities is a significant area of interest. Compounds synthesized from similar structures have been evaluated for their antimicrobial, antitumor, anti-inflammatory, and antituberculosis activities. For example, a study on the synthesis, docking, and biological evaluation of 3-(3-chlorobenzoyl)-N-phenylindolizine-1-carboxamide derivatives demonstrated excellent in vitro activity against tuberculosis, cancer, inflammation, and bacterial infections, supported by molecular docking studies (Mahanthesha, Suresh, & Naik, 2022). Another research effort involved the synthesis of ethyl 3-(benzoylamino)-1H-indole-2-carboxylates, revealing methods for creating compounds with potential antimicrobial properties (Cucek & Verček, 2008).
properties
IUPAC Name |
2-amino-N-(5-chloro-2-methylphenyl)-3-(3-methoxybenzoyl)indolizine-1-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C24H20ClN3O3/c1-14-9-10-16(25)13-18(14)27-24(30)20-19-8-3-4-11-28(19)22(21(20)26)23(29)15-6-5-7-17(12-15)31-2/h3-13H,26H2,1-2H3,(H,27,30) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QKIMNFUBQCWBMV-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=C(C=C1)Cl)NC(=O)C2=C3C=CC=CN3C(=C2N)C(=O)C4=CC(=CC=C4)OC |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C24H20ClN3O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
433.9 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.